Cas no 2229400-99-9 (2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid)

• Product Name: 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid
• CAS No: 2229400-99-9
• MF: C₇H₃Cl₂NO₃
• MW: 220.009619951248
• CID: 5899622
• PubChem ID: 69909214
• Update Time: 2025-11-01

2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid
• EN300-1980795
• SCHEMBL6827899
• 2229400-99-9

• Inchi： 1S/C7H3Cl2NO3/c8-3-1-10-2-4(9)5(3)6(11)7(12)13/h1-2H,(H,12,13)
• InChI Key： UOWJGDBNOALGKR-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 218.9489983g/mol
• Monoisotopic Mass: 218.9489983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid

Introduction to 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid (CAS No. 2229400-99-9)

2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid, identified by the chemical abstracts service number 2229400-99-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a pyridine core substituted with chloro groups at the 3 and 5 positions, coupled with an acetoacetate moiety at the 4-position. The structural configuration of this molecule imparts unique reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry and drug discovery.

The compound’s molecular formula, C₇H₃Cl₂NO₃, reflects its composition and suggests a balance between lipophilicity and polarizability, which are critical factors in determining its interaction with biological targets. The presence of two chlorine atoms at the 3 and 5 positions of the pyridine ring enhances its electron-withdrawing effect, influencing its electronic properties and potential for hydrogen bonding interactions. These structural features are often exploited in the design of molecules targeting specific enzymatic or receptor binding sites.

In recent years, 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid has garnered attention as a key intermediate in the synthesis of more complex pharmacophores. Its utility extends to the development of inhibitors targeting various therapeutic pathways, including those implicated in metabolic disorders, inflammation, and cancer. The acetoacetate group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that modulate bioactivity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the pyridine scaffold of 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid, researchers have designed molecules that selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the compound’s potential in developing treatments for metabolic diseases. The acetoacetate moiety is known to be a precursor to β-ketoglutarate, a key metabolite involved in energy production and biosynthesis. By incorporating this group into drug candidates, scientists aim to modulate metabolic pathways that are aberrant in conditions such as diabetes and obesity. Preliminary findings suggest that derivatives of 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid can influence glucose homeostasis and fatty acid metabolism.

The compound’s structural framework also makes it an attractive candidate for designing molecules with anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and atherosclerosis. By targeting inflammatory pathways such as NF-κB and MAPK signaling, 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid derivatives may offer novel therapeutic strategies. Experimental data indicate that certain analogs can suppress pro-inflammatory cytokine production and reduce inflammatory cell recruitment.

Another area where this compound has shown promise is in oncology research. Cancer cells often exhibit altered metabolic states that support their proliferation and survival. Targeting these metabolic vulnerabilities has emerged as a viable strategy for cancer therapy. The acetoacetate group in 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid can be exploited to develop molecules that disrupt cancer cell metabolism, such as glutaminase inhibitors or succinate dehydrogenase modulators.

The synthesis of 2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include chlorination at the 3 and 5 positions followed by functionalization at the 4-position to introduce the acetoacetate group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion,2-(3,5-dichloropyridin-4-yl)-2-oxoacetic acid (CAS No. 2229400-99-9) represents a valuable building block in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features facilitate the design of molecules targeting kinases, metabolic disorders, inflammation, and cancer. As research continues to uncover new biological functions and synthetic possibilities,this compound is poised to play an increasingly important role in drug discovery and development.